![molecular formula C16H23N3O4 B2579410 N1-(2-(diethylamino)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide CAS No. 941945-70-6](/img/structure/B2579410.png)
N1-(2-(diethylamino)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains a 2,3-dihydrobenzo[b][1,4]dioxin moiety, which is a type of oxygen-containing heterocycle . It also has an oxalamide group, which is a type of amide. The presence of the diethylaminoethyl group suggests that the compound might have basic properties.
Molecular Structure Analysis
The molecular structure of this compound would likely show the planar 2,3-dihydrobenzo[b][1,4]dioxin ring system, with the oxalamide and diethylaminoethyl groups attached at different positions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. The presence of the polar oxalamide group and the basic diethylaminoethyl group in this compound suggest that it might have good solubility in polar solvents .Scientific Research Applications
Synthesis and Chemical Properties
Research has explored the synthesis and chemical properties of compounds with structural similarities to N1-(2-(diethylamino)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide. For instance, the reaction of acetylenecarboxylic acid with amines has led to the hydrolysis of products obtained, providing insights into the chemical behavior and potential applications of such compounds in synthesizing novel chemicals with specific functionalities (Iwanami et al., 1964).
Catalytic and Binding Activities
The catalytic activities and binding properties of related compounds have been a subject of study, highlighting their potential in various applications, including the synthesis of new materials and as components in catalytic processes. For example, the synthesis and characterization of new copper(II) and [copper(II)]3-manganese(II) complexes of [14]N4 macrocyclic oxamides have been explored, revealing their magnetic properties and potential applications in materials science (Gao et al., 1999).
Antimicrobial Activity
Studies have also focused on the antimicrobial activities of benzoxazole derivatives, suggesting the potential of this compound and related compounds in developing new antibacterial agents. The synthesis and antimicrobial activity study of some new substituted benzoxazole derivatives have shown that these compounds can be effective against specific bacterial strains, highlighting their potential in medical applications (Alheety, 2019).
Photophysical Properties
The photophysical properties of compounds related to this compound have been explored for their potential applications in sensing and optoelectronics. For instance, a study on a highly selective fluorescent sensor for Hg2+ based on water-soluble poly(p-phenyleneethynylene) demonstrates the potential of utilizing structural analogs for environmental monitoring and detection applications (Li et al., 2010).
properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O4/c1-3-19(4-2)8-7-17-15(20)16(21)18-12-5-6-13-14(11-12)23-10-9-22-13/h5-6,11H,3-4,7-10H2,1-2H3,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSXATPLUROOKGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC(=O)C(=O)NC1=CC2=C(C=C1)OCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.